Cas no 13965-03-2 (Bis(triphenylphosphine)palladium(II) chloride)

• Product Name: Bis(triphenylphosphine)palladium(II) chloride
• CAS No: 13965-03-2
• MF: C₃₆H₃₀Cl₂P₂Pd
• MW: 701.89692735672
• MDL: MFCD00009593
• CID: 49569
• PubChem ID: 6102075
• Update Time: 2025-11-25

Bis(triphenylphosphine)palladium(II) chloride Chemical and Physical Properties

Names and Identifiers

• Bis(triphenylphosphine)palladium(II) chloride
• Dichlorobis(triphenylphosphine)palladium(II)
• Bis(triphenylphosphine)dichloropalladium(II)~Dichlorobis(triphenylphosphine)palladium(II)
• Bis(triphenylphosphine)palladium(II) dichloride
• trans-Dichlorobis(triphenylphosphine)palladium(II)
• Bis(triphenylphosphine)dichloropalladium
• Bis(triphenylphoshine)palladium(II)chloride
• Bis(triphenylphosphine) palladiumchloride
• Dichlorobis (triphenylphosphine) Palladium (II) from high purity Palladium
• DICHLOROBIS(TRIPHENYLPHOSPHINE)PALLADATE (II)
• Pd(PPh3)2Cl2
• trans-Dichlorobis(triphenylphosphine)palladium(Ⅱ)
• (Ph3P)2Pd(II)Cl2
• Bis(triphenylphosphine)pa...
• BIS(TRIPHENYLPHOSPHINE)PALLADIUM(II) DI&[(C6H5)3P]2PdCl2
• Palladium(II)bis(triphenylphosphine)
• Palladium(II)bis(triphenylphosphine) dichloride
• Pd2Cl2(PPh3)2
• PdCl2(PPh3)2
• trans-Dichlorobis(triphenylphosphine)platinum(Ⅱ)
• trans-Pd(PPh3)2Cl2
• Bis(triphenylphosphine)palladium(II) chloride, 98%
• BIS(TRIPHENYLPHOSPHINE)DICHLOROPALLADIUM(II)
• Bis(triphenylphosphine)palladium(II) chloride, for analysis, 15% Pd
• Ethane;methane;palladium(2+);triphenylphosphane;dichloride
• Bis(triphenylphosphine)palladium dichloride
• trans-Dichlorobis(triphenylphosphine)palladium(Ⅱ) [Manufacturer: Johnson Matthey]
• PALLADIUM BIS(TRIPHENYLPHOSPHINE) DICHLORIDE
• DICHLOROBIS(TRIPHENYLPHOSPHINE)PALLADIUM
• BIS(TRIPHENYLPHOSPHINE)PALLADIUM CHLORIDE
• BIS-(TRIPHENYLPHOSPHINE)-PALLADIUM DICHLORIDE
• AC-1236
• Bis(triphenylphosphine)palladium(II) dichloride, 98%
• SY001028
• BP-12166
• Bis(Triphenylphosphine)palladium(II) chloride, >=99.95% Trace metals grade
• PALLADIUM, DICHLOROBIS(TRIPHENYLPHOSPHINE)-
• Q4917166
• Bis(triphenylphosphine)palladium(II) dichloride, ChemDose(TM) tablets, Loading: 1mumol per tablet
• trans-Dichlorobis(triphenylphosphine)palladium(II), Premion?
• 13965-03-2
• MFCD00009593
• Pd 15.2%
• SCHEMBL1823
• trans-Bis(triphenylphosphine)palladiumdichloride
• AKOS008901075
• palladium(2+) ion bis(triphenylphosphane) dichloride
• TRANS-BIS(TRIPHENYLPHOSPHINE)PALLADIUM(II)CHLORIDE
• Dichlorobis(triphenylphosphine)palladium(II) dichloride
• F1904-0048
• FT-0623107
• bis(triphenylphosphine)palladium(ii)chloride
• trans-dichlorobis(triphenylphosphine)palladium (ii)
• Bis(triphenylphosphine)palladium( cento) chloride
• STR03275
• Bis(triphenylphosphine)palladium(II) dichloride, >=99.99% trace metals basis
• Bis(triphenylphosphine)palladium(II) dichloride, >=99% trace metals basis
• EINECS 237-744-2
• NSC 122924
• Dichlorobis(triphenylphosphine)palladium(II); Palladium(II)bis(triphenylphosphine) dichloride
• palladium chloride; bis(triphenylphosphine)

• MDL： MFCD00009593
• Inchi： 1S/2C18H15P.2ClH.Pd/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h2*1-15H;2*1H;/q;;;;+2/p-2
• InChI Key： YNHIGQDRGKUECZ-UHFFFAOYSA-L
• SMILES： [Pd](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 4935975

Computed Properties

• Exact Mass: 700.02300
• Monoisotopic Mass: 776.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow crystals. It is hygroscopic. Stable in air.
• Density: No data available
• Melting Point: 290-310°C
• Boiling Point: 360 °C at 760 mmHg
• Flash Point: 181.7℃
• Solubility: Insoluble in water. Soluble in benzene, and toluene.
• Water Partition Coefficient: Insoluble in water. Soluble in benzene, and toluene.
• PSA: 27.18000
• LogP: 8.26860
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Bis(triphenylphosphine)palladium(II) chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H413
• Warning Statement： P273,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-19-40
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：3-10-21
• RTECS：RT3578000
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R22; R36/37/38
• TSCA：No

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Bis(triphenylphosphine)palladium(II) chloride

Introduction to Bis(triphenylphosphine)palladium(II) chloride (CAS No. 13965-03-2)

Bis(triphenylphosphine)palladium(II) chloride, commonly referred to by the chemical formula PdCl₂(PPh₃)₂, is a significant organopalladium compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number CAS No. 13965-03-2, serves as a crucial catalyst in various organic transformations and has been extensively studied for its applications in cross-coupling reactions, particularly in the synthesis of complex molecules.

The structure of Bis(triphenylphosphine)palladium(II) chloride consists of a central palladium(II) ion coordinated to two chloride ions and two tripphenylphosphine ligands. The tripphenylphosphine ligands, characterized by their bulky phenyl groups, provide steric stability and influence the reactivity of the palladium center. This unique structural arrangement makes the compound highly effective in facilitating various catalytic processes, including Suzuki-Miyaura coupling, Heck reaction, and Sonogashira coupling.

In recent years, Bis(triphenylphosphine)palladium(II) chloride has been increasingly utilized in pharmaceutical research due to its ability to catalyze the formation of carbon-carbon bonds under mild conditions. This property is particularly valuable in the synthesis of active pharmaceutical ingredients (APIs), where efficiency and selectivity are paramount. For instance, studies have demonstrated its utility in the preparation of biaryl compounds, which are common motifs in many drugs.

One of the most notable applications of Bis(triphenylphosphine)palladium(II) chloride is in the field of medicinal chemistry. Researchers have leveraged its catalytic capabilities to develop novel therapeutic agents with improved pharmacological properties. The compound's ability to facilitate cross-coupling reactions has enabled the synthesis of complex molecular architectures, which are often essential for achieving desired biological activities. For example, it has been employed in the construction of kinase inhibitors, which play a critical role in treating various diseases, including cancer.

Moreover, Bis(triphenylphosphine)palladium(II) chloride has found utility in the development of diagnostic agents. Its catalytic properties have been harnessed to create luminescent probes that can be used for imaging and detecting specific biological targets. These probes have opened new avenues in biomedical research, allowing for more precise and accurate diagnostics.

The compound's role in green chemistry is also noteworthy. Efforts have been made to develop more sustainable synthetic methods that utilize Bis(triphenylphosphine)palladium(II) chloride as a catalyst while minimizing waste and energy consumption. Such initiatives align with the growing emphasis on environmental responsibility in chemical synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of Bis(triphenylphosphine)palladium(II) chloride's reactivity. Molecular modeling studies have provided insights into how the compound interacts with substrates and ligands, leading to more efficient catalyst design. These computational approaches are complemented by experimental investigations, which continue to refine our knowledge of this versatile compound.

The future prospects for Bis(triphenylphosphine)palladium(II) chloride are promising, with ongoing research exploring new applications and improving its performance. As synthetic methodologies evolve, this compound is expected to remain a cornerstone in both academic and industrial settings. Its broad utility across multiple disciplines underscores its importance as a tool for innovation and discovery.